2-oxo-2-phenylethyl N-[(4-chlorophenyl)sulfonyl]-N-phenylglycinate

• IUPAC Name: phenacyl 2-(N-(4-chlorophenyl)sulfonylanilino)acetate
• InChI: InChI=1S/C22H18ClNO5S/c23-18-11-13-20(14-12-18)30(27,28)24(19-9-5-2-6-10-19)15-22(26)29-16-21(25)17-7-3-1-4-8-17/h1-14H,15-16H2
• InChI Key: AJRPOGRCNMJNAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)COC(=O)CN(C2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C22H18ClNO5S
• Molecular Weight: 443.9 g/mol

Description

2-oxo-2-phenylethyl N-[(4-chlorophenyl)sulfonyl]-N-phenylglycinate is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as CP-481,715 and is a selective antagonist of the oxytocin receptor. Oxytocin is a hormone that plays a crucial role in social behavior and bonding, and the use of CP-481,715 has shown promising results in studying the effects of oxytocin on behavior and physiology.

Mechanism of Action

CP-481,715 acts as a selective antagonist of the oxytocin receptor, preventing the binding of oxytocin to its receptor and blocking the downstream effects of oxytocin signaling. This allows researchers to study the effects of oxytocin in a more controlled manner and to better understand the role of oxytocin in behavior and physiology.
Biochemical and Physiological Effects:
Studies have shown that the use of CP-481,715 can have a significant impact on behavior and physiology. For example, research has shown that the administration of CP-481,715 can reduce social bonding and trust, increase anxiety, and alter physiological responses to stress.

Advantages and Limitations for Lab Experiments

The use of CP-481,715 has several advantages for lab experiments. It allows researchers to study the effects of oxytocin in a more controlled manner, which can help to better understand the role of oxytocin in behavior and physiology. However, there are also limitations to the use of CP-481,715. For example, the effects of CP-481,715 may not be specific to the oxytocin receptor, and the use of this compound may not fully replicate the effects of oxytocin in vivo.

Future Directions

There are several future directions for the use of CP-481,715 in scientific research. For example, researchers may explore the effects of CP-481,715 on different behaviors and physiological responses, or investigate the potential therapeutic applications of this compound. Additionally, further research may be needed to better understand the specificity and selectivity of CP-481,715 for the oxytocin receptor.

Scientific Research Applications

CP-481,715 has been used extensively in scientific research to study the role of oxytocin in social behavior and physiology. Studies have shown that oxytocin plays a crucial role in social bonding, trust, and empathy, and the use of CP-481,715 has allowed researchers to study the effects of oxytocin on behavior and physiology in a more controlled manner.